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Compound of Interest

Compound Name: Chloridazon

Cat. No.: B030800 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the primary degradation pathways of the

herbicide Chloridazon. The following sections detail microbial and chemical degradation

processes, supported by quantitative data from experimental studies, detailed methodologies,

and visual representations of the degradation pathways to facilitate a clear understanding of

the transformation of this compound in the environment.

Microbial Degradation of Chloridazon
Microbial activity in soil is a primary driver of Chloridazon degradation. The initial and most

well-documented step is the cleavage of the phenyl group from the pyridazinone ring, a

process mediated by specific bacterial enzymes.

Soil bacteria, particularly strains of Phenylobacteria, have been identified as capable of utilizing

Chloridazon as a carbon source.[1] These bacteria produce a key enzyme, chloridazon-

catechol dioxygenase, which is a type of meta-cleaving enzyme.[1] This enzyme is responsible

for the cleavage of the aromatic ring of catechol intermediates, which are formed after the initial

removal of the phenyl group from Chloridazon. The principal soil degradation product is

desphenyl-chloridazon (DPC), which is significantly less phytotoxic.[2] DPC is more mobile

and persistent in the environment than the parent compound.[3][4][5] Further microbial

degradation of DPC is slow, and it is often detected in surface and groundwater.[3][4][5]

Another metabolite, methyl-desphenyl-chloridazon (Me-DPC), is also formed through

microbial action.[3][6]
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Key Metabolites:
Desphenyl-chloridazon (DPC): The primary and most frequently detected metabolite.

Methyl-desphenyl-chloridazon (Me-DPC): Another significant metabolite found in the

environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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